Cas no 2352037-91-1 (Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate
• CAS No: 2352037-91-1
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 5629944
• PubChem ID: 165924652
• Update Time: 2025-10-10

Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28293941
• 2352037-91-1
• tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate
• Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate

• Inchi： 1S/C12H15BrClNO2/c1-12(2,3)17-11(16)10(15)7-4-5-9(14)8(13)6-7/h4-6,10H,15H2,1-3H3
• InChI Key： DPAAFRHTLHTYAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 318.99747g/mol
• Monoisotopic Mass: 318.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate

Introduction to Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate (CAS No. 2352037-91-1)

Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate, with the chemical formula C₁₁H₁₄BNO₃Cl, is a significant compound in the field of pharmaceutical research and development. This compound is characterized by its Tert-butyl group and the presence of both amino and chloro substituents on a bromo-chloro-substituted phenyl ring, making it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 2352037-91-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. The structural features of Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate make it a valuable building block for the development of novel therapeutic agents. Specifically, the combination of an amino group and a carboxylate moiety allows for further functionalization, enabling the synthesis of peptidomimetics, protease inhibitors, and other pharmacologically relevant molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The bromo-chloro-substituted phenyl ring in Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate has been shown to enhance binding affinity to biological targets due to its ability to engage in multiple non-covalent interactions. This feature has made it a preferred scaffold for medicinal chemists seeking to design compounds with improved pharmacokinetic properties.

One of the most compelling applications of Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate is in the field of oncology. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases involved in cancer cell proliferation. For instance, modifications to the amino group have led to the discovery of compounds that selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors. These findings highlight the potential of Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate as a lead compound for further drug development.

The Tert-butyl group in this compound serves multiple purposes. It not only provides steric hindrance, which can improve metabolic stability but also acts as a handle for further chemical modifications. This dual functionality has allowed researchers to explore a wide range of derivatives with tailored properties. For example, protecting groups can be introduced at the Tert-butyl position to prevent unwanted side reactions during synthesis, while still retaining the core pharmacophore for subsequent functionalization.

Another area where Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate has shown promise is in the development of central nervous system (CNS) therapeutics. The ability to modify both the amino and carboxylate groups has enabled the synthesis of compounds that cross the blood-brain barrier more effectively. This is particularly important for treating neurological disorders where access to the brain is limited. Recent research has focused on using this compound as a starting point for designing novel antipsychotic and antidepressant agents.

The synthesis of Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination and chlorination of a phenol derivative, followed by condensation with an acetic acid derivative under basic conditions. The introduction of the Tert-butyl group is achieved through an N-Boc protection reaction, which ensures that the amino group remains available for further modifications without interference from side reactions.

In conclusion, Tert-butyl 2-amino-2-(3-bromo-4-chlorophenyl)acetate (CAS No. 2352037-91-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features, including the presence of both amino and chloro substituents on a bromo-chloro-substituted phenyl ring, make it an ideal scaffold for designing novel bioactive molecules. Recent studies have demonstrated its utility in developing inhibitors for various disease pathways, particularly in oncology and CNS disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.